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Compound of Interest

Compound Name: Hexamethylene amiloride

Cat. No.: B073147 Get Quote

Proper Disposal of Hexamethylene Amiloride
(HMA)
This guide provides essential safety and logistical information for the proper disposal of

Hexamethylene amiloride (HMA), a potent derivative of amiloride. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with regulations.

Immediate Safety Considerations
Hexamethylene amiloride is classified as toxic if swallowed, in contact with skin, or if inhaled.

[1][2] Therefore, adherence to strict safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment when handling HMA. This includes chemical-resistant gloves, protective clothing,

and tightly sealed safety goggles.[1][3] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[1][2]

Spill Response: In the event of a spill, evacuate unnecessary personnel from the area.

Prevent the formation of dust.[4] Carefully sweep up the solid material and place it into a

suitable, labeled, and closed container for disposal.[3] Avoid allowing the chemical to enter

drains or waterways.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b073147?utm_src=pdf-interest
https://www.benchchem.com/product/b073147?utm_src=pdf-body
https://www.benchchem.com/product/b073147?utm_src=pdf-body
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.chemicalbook.com/msds/5-n-n-hexamethylene-amiloride.pdf
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.fishersci.com/store/msds?partNumber=AAJ6216803&productDescription=AMILORIDE+HYDROCLRIDE+DIHYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.chemicalbook.com/msds/5-n-n-hexamethylene-amiloride.pdf
https://www.tcichemicals.com/BE/en/sds/A2599_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6216803&productDescription=AMILORIDE+HYDROCLRIDE+DIHYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.tcichemicals.com/BE/en/sds/A2599_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
The disposal of HMA must be carried out in accordance with local, state, and federal

regulations.[4] Do not dispose of HMA down the drain or in the regular trash.

Waste Identification and Collection:

Treat all HMA, including unused product, contaminated materials (e.g., pipette tips, paper

towels), and spill cleanup debris, as hazardous waste.

Collect solid HMA waste in a clearly labeled, dedicated hazardous waste container. The

container must be in good condition, compatible with the chemical, and have a secure lid.

[5][6][7]

For solutions containing HMA, use a compatible, leak-proof liquid waste container. Do not

mix with incompatible wastes.[8][9]

Labeling:

As soon as the first drop of waste is added, affix a hazardous waste label to the container.

[6]

The label must include the full chemical name: "Hexamethylene amiloride" or "5-(N,N-

Hexamethylene)-amiloride," and list all constituents of any mixture.[5][6]

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area at

or near the point of generation.[6]

Ensure the storage area is secure and away from incompatible materials.[6]

Keep the container closed at all times except when adding waste.[5][7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[9]
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Do not attempt to transport the waste yourself. Disposal should be entrusted to a licensed

waste disposal company.[4]

Empty Container Disposal:

Thoroughly empty the original HMA container.

For containers of highly toxic chemicals, the first three rinses with a suitable solvent must

be collected and disposed of as hazardous waste.[9]

After proper rinsing and air-drying, deface the original label and dispose of the container

as instructed by your institution's EHS office.[7]

Safety and Hazard Data
The following table summarizes key hazard information for Hexamethylene amiloride.

Hazard Classification GHS Codes
Personal Protective
Equipment (PPE)
Recommendations

Acute Toxicity, Oral H301

Wear chemical-resistant

gloves (e.g., nitrile), protective

clothing, and safety glasses

with side shields.[1]

Acute Toxicity, Dermal H311

Handle in a well-ventilated

area or chemical fume hood.[1]

[2]

Acute Toxicity, Inhalation H331
Do not eat, drink, or smoke

when using this product.[1][2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Hexamethylene
amiloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.tcichemicals.com/BE/en/sds/A2599_EU_6N.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b073147?utm_src=pdf-body
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.chemicalbook.com/msds/5-n-n-hexamethylene-amiloride.pdf
https://www.targetmol.com/attachment/SDS/E492FC10-23A0-4B9C-A976-93A8D9BF3C89/T4699
https://www.chemicalbook.com/msds/5-n-n-hexamethylene-amiloride.pdf
https://www.benchchem.com/product/b073147?utm_src=pdf-body
https://www.benchchem.com/product/b073147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hexamethylene Amiloride Disposal Workflow
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Caption: Logical workflow for the safe disposal of Hexamethylene amiloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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